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Compound of Interest

Compound Name: Tyr-D-ala-gly-phe-met

Cat. No.: B12112509

Get Quote

Introduction & Scientific Rationale
Tyr-D-Ala-Gly-Phe-Met (CAS: 61370-87-4), commonly known as [D-Ala²]-Met-Enkephalin or

DAME, is a synthetic opioid peptide analogue.[1] The substitution of Glycine at position 2 with

D-Alanine confers resistance to enzymatic degradation by aminopeptidases, significantly

increasing its half-life compared to native Met-Enkephalin.[1]

Critical Formulation Challenges
Preparing stock solutions of DAME presents two specific physicochemical challenges that, if

ignored, compromise assay reproducibility:

Methionine Oxidation (The "Silent Killer"): The C-terminal Methionine (Met) residue is highly

susceptible to oxidation, forming Methionine Sulfoxide (Met(O)). This chemical modification

significantly reduces affinity for opioid receptors (particularly

-opioid receptors).[1] Standard "open-bench" preparation often results in 10–30% oxidized
species within hours.[1]

Solubility vs. Aggregation: While short, the peptide carries a net charge of near zero at

neutral pH (Zwitterionic: N-term amine protonated, C-term carboxyl deprotonated).[1] This
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can lead to slow aggregation in pure water or PBS at high concentrations (>1 mM).

This protocol utilizes a "Solvent-First" approach with inert gas shielding to guarantee >98%

active peptide integrity.[1]

Physicochemical Profile
Property Data Notes

Sequence Tyr-D-Ala-Gly-Phe-Met Y-a-G-F-M

Molecular Weight 587.7 g/mol Based on free acid form

Isoelectric Point (pI) ~5.5 - 6.0 Net charge is ~0 at pH 7.4

Solubility Profile
Moderate (Water), High

(DMSO, 10% Acetic Acid)
Hydrophobic/Neutral character

Extinction Coeff.[1][2] (

)
1490 M⁻¹cm⁻¹ Dominated by Tyrosine residue

Stability Risk High (Met Oxidation)
Requires Argon/Nitrogen

blanket

Protocol: Stock Solution Preparation (10 mM)
Target Concentration: 10 mM (Recommended for 1000x dilution into assays). Solvent System:

Anhydrous DMSO (Preferred) or 10% Acetic Acid.

Phase 1: Materials Preparation[1]
Peptide: [D-Ala²]-Met-Enkephalin (Store lyophilized at -20°C).[1]

Solvent: High-grade Anhydrous DMSO (Sigma Hybridoma grade or equivalent).

Alternative: If DMSO is toxic to your specific cells, use 10% Acetic Acid in degassed water.

Gas: Nitrogen (

) or Argon (Ar) stream.
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Labware: Low-protein-binding microcentrifuge tubes (e.g., Eppendorf LoBind).[1]

Phase 2: The "Inert-Drop" Dissolution Method
Use this method to prevent Methionine oxidation during solubilization.[1]

Equilibration: Remove the peptide vial from the freezer and place it in a desiccator. Allow it to

warm to room temperature (approx. 30 mins) before opening.

Why? Opening a cold vial condenses atmospheric moisture, causing hydrolysis and

weighing errors.

Weighing: Weigh approximately 5.9 mg of peptide.

Calculation:

[1]

Example: For 1 mL of 10 mM stock:

.

Degassing (Critical):

Place the required volume of DMSO (or Acetic Acid) in a tube.

Gently bubble

or Ar gas through the solvent for 1-2 minutes to displace dissolved oxygen.[1]

Dissolution:

Add the degassed solvent to the peptide powder.

Do not vortex vigorously immediately. Instead, pipette up and down gently or swirl.

Flush the headspace of the tube with inert gas and cap tightly.

Sonicate briefly (10-15 seconds) in a water bath if visible particles remain.[1]
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Verification: The solution should be crystal clear.

Phase 3: Quality Control (Concentration Verification)
Do not rely solely on gravimetric weight. Peptide powders often contain salts/water (peptide

content is typically 70-80%).[1]

Dilution: Dilute 5

L of stock into 995

L of Phosphate Buffer (pH 6.5-7.5) (1:200 dilution).

Measurement: Measure Absorbance at 280 nm (

) using a quartz cuvette or Nanodrop (select "Protein A280" -> "Other protein (E & MW)").[1]

Calculation:

If

(pathlength 1cm):

(Note: If the result is far off, adjust your stock volume accordingly).

Phase 4: Storage
Aliquot: Dispense into single-use aliquots (e.g., 10-50

L) in LoBind tubes.

Blanket: Gently blow inert gas into each tube before closing.

Freeze: Snap freeze in liquid nitrogen or dry ice/ethanol. Store at -80°C.

Shelf Life: 6 months at -80°C. Avoid freeze-thaw cycles.[1]

Working Solution Preparation (Assay Day)
Workflow:
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Thaw one aliquot on ice.

Serial Dilution: Perform dilutions in your Assay Buffer (e.g., HBSS + 0.1% BSA).

Note: BSA (Bovine Serum Albumin) is crucial to prevent the peptide from sticking to the

plastic tips and plates at nanomolar concentrations.

Dilution Table (Example for

Curve):

Step Source Volume
Diluent
(Buffer)

Final Conc. DMSO %

1
Stock (10

mM)

10

L

990

L

100

M
1.0%

2
Step 1 (100

M)

100

L

900

L

10

M
0.1%

3
Step 2 (10

M)

100

L

900

L

1

M
0.01%

4
Step 3 (1

M)

100

L

900

L
100 nM <0.01%

Ensure the final DMSO concentration in the cell assay is < 0.1% to avoid solvent artifacts.

Visual Workflows
Figure 1: Stock Preparation Logic Flow
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Caption: Logic flow for preparing Methionine-sensitive peptide stocks. Red step indicates the

critical control point for oxidation prevention.

Figure 2: Assay Dilution & Signaling Pathway
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Caption: Mechanism of Action. DAME binds the Delta Opioid Receptor, activating Gi proteins

which inhibit Adenylyl Cyclase and modulate MAPK pathways.

Troubleshooting Guide
Issue Probable Cause Solution

Cloudiness/Precipitation
Hydrophobic aggregation or

salt effect.[1]

Add 10-20% Acetic Acid or

increase DMSO ratio.[1]

Sonicate gently.

Low Assay Potency Methionine Oxidation.

Discard stock. Re-prepare

using fresh, degassed solvents

and inert gas blanketing.

Inconsistent Replicates Adsorption to plastic.

Ensure Assay Buffer contains

carrier protein (0.1% BSA or

0.05% Tween-20).[1] Use

LoBind tubes.

A280 Reading too low Peptide content < 100%.[3]

Adjust concentration based on

A280, not weight. Commercial

peptides are often ~70%

peptide by weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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